1-methyl-4-[4-(trifluoromethoxy)benzyl]piperazine

• IUPAC Name: 1-methyl-4-[[4-(trifluoromethoxy)phenyl]methyl]piperazine
• InChI: InChI=1S/C13H17F3N2O/c1-17-6-8-18(9-7-17)10-11-2-4-12(5-3-11)19-13(14,15)16/h2-5H,6-10H2,1H3
• InChI Key: WIQZLJFOVUGRSN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C13H17F3N2O
• Molecular Weight: 274.28 g/mol

Description

1-methyl-4-[4-(trifluoromethoxy)benzyl]piperazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as TFMPP and belongs to the class of piperazine derivatives. TFMPP is a white crystalline powder that is soluble in water and is commonly used in laboratory experiments.

Mechanism of Action

The exact mechanism of action of TFMPP is not fully understood. However, it is known to act as a serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. This leads to the activation of various signaling pathways in the brain, resulting in a wide range of effects on the central nervous system.
Biochemical and Physiological Effects:
TFMPP has been found to have a wide range of effects on the biochemical and physiological processes in the body. It has been shown to affect mood, cognition, and behavior. In addition, it has been found to have potential applications in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages as a tool for laboratory experiments. It is readily available and relatively inexpensive. In addition, it has a well-defined mechanism of action and has been extensively studied, making it a reliable tool for research. However, it also has certain limitations such as its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on TFMPP. One area of interest is the development of new drugs based on the structure of TFMPP. Another area of interest is the study of the long-term effects of TFMPP on the central nervous system. In addition, there is a need for further research on the potential applications of TFMPP in the treatment of various neurological disorders.

Synthesis Methods

The synthesis of TFMPP involves the reaction of 4-(trifluoromethoxy)benzylamine with 1-methylpiperazine. This reaction is carried out in the presence of a suitable catalyst and solvent. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

TFMPP has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. It has been found to have a wide range of effects on the central nervous system and has been used as a tool to study the mechanisms of action of various drugs.